4-Aminotetrahydro-2H-thiopyran 1,1-dioxide
Overview
Description
4-Aminotetrahydro-2H-thiopyran 1,1-dioxide is a chemical compound with the molecular formula C5H11NO2S . It is also known as Thiopyran, 4-aminotetrahydro-, 1,1-dioxide, hydrochloride .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES string O=S1(CCC(N)CC1)=O.Cl
. This represents the connectivity of atoms in the molecule but does not provide information about its 3D conformation .
Physical and Chemical Properties Analysis
The molecular weight of this compound is 185.67 g/mol . The melting point of its hydrochloride salt is 289 °C .
Scientific Research Applications
Synthetic Strategies and Medicinal Chemistry
4-Aminotetrahydro-2H-thiopyran 1,1-dioxide is a pivotal cyclic sulfone building block in medicinal chemistry. A scalable preparation method for this compound, starting from commercially available materials, has been developed. This method facilitates the synthesis of various 4,4-disubstituted cyclic sulfone derivatives, which are significant structural motifs in drug discovery (Hugelshofer et al., 2021).
Stereoselective Syntheses
Efficient and stereoselective synthesis techniques for isomerically pure 4-aminotetrahydro-2H-thiopyran 1-oxide derivatives have been developed. These methods involve the control of stereochemistry, crucial for the precise design of pharmaceutical compounds (Mizojiri et al., 2017).
Conformational Studies in Peptide Design
This compound derivatives are used in constructing highly constrained linear oligopeptides. These peptides, containing heterocyclic α-amino carboxylic acids, exhibit rigid helical conformations, which are crucial in the study of peptide structure and function (Stoykova et al., 2013).
Molecular Orbital Theory Applications
The compound's derivatives have been studied using ab initio molecular orbital theory and Density Functional Theory (DFT), revealing insights into the conformers and rotamers of 4-substituted tetrahydro-2H-thiopyran 1,1-dioxides. These studies are fundamental in understanding molecular behavior in various chemical environments (Freeman et al., 2002).
Mechanism of Action
Properties
IUPAC Name |
1,1-dioxothian-4-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO2S/c6-5-1-3-9(7,8)4-2-5/h5H,1-4,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZKYCKOUODFYBV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CCC1N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40329247 | |
Record name | 4-Aminotetrahydro-2H-thiopyran 1,1-dioxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40329247 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
210240-20-3 | |
Record name | 4-Aminotetrahydro-2H-thiopyran 1,1-dioxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40329247 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Aminotetrahydro-2H-thiopyran 1,1-dioxide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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